Cas no 22594-86-1 (Iridate(1-),pentachloronitrosyl-, potassium, (OC-6-21)- (9CI))

• Product Name: Iridate(1-),pentachloronitrosyl-, potassium, (OC-6-21)- (9CI)
• CAS No: 22594-86-1
• MF: Cl₅IrK₂NO
• MW: 477.684692382813
• MDL: MFCD00049790
• CID: 273035
• PubChem ID: 146158248
• Update Time: 2025-07-08

Iridate(1-),pentachloronitrosyl-, potassium, (OC-6-21)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Iridate(1-),pentachloronitrosyl-, potassium, (OC-6-21)- (9CI)
• Potassium pentachloronitrosyl iridium(III)
• potassium pentachloronitrosyliridate
• Potassium pentachloronitrosyliridium
• dipotassium;nitroxyl anion;pentachloroiridium(2-)
• MFCD00049790
• 22594-86-1
• Potassium pentachloronitrosyliridate(III)

• MDL： MFCD00049790
• Inchi： 1S/5ClH.Ir.2K.NO/c;;;;;;;;1-2/h5*1H;;;;/q;;;;;+3;2*+1;-1/p-5
• InChI Key： AIGUIIFRHZKPSE-UHFFFAOYSA-I
• SMILES： [Ir-2](Cl)(Cl)(Cl)(Cl)Cl.[K+].[K+].O=[N-]

Computed Properties

• Exact Mass: 436.76900
• Monoisotopic Mass: 475.73259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 55.3
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: 200 °C (dec.)(lit.)
• PSA: 29.43000
• LogP: 3.66460

Iridate(1-),pentachloronitrosyl-, potassium, (OC-6-21)- (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Iridate(1-),pentachloronitrosyl-, potassium, (OC-6-21)- (9CI)

Introduction to Iridate(1-), Pentachloronitrosyl-, Potassium, (OC-6-21)- (9CI)

The compound with the CAS number 22594-86-1 is a specialized chemical entity known as Iridate(1-), Pentachloronitrosyl-, Potassium, (OC-6-21)- (9CI). This intricate molecular structure has garnered significant attention in the field of inorganic chemistry and its applications in pharmaceutical research. The unique combination of iridium, chlorine, and nitrosyl groups contributes to its distinctive chemical properties, making it a subject of interest for various scientific investigations.

In recent years, the study of transition metal complexes has seen remarkable advancements, particularly in understanding their role in catalysis and medicinal chemistry. The Iridate(1-), Pentachloronitrosyl-, Potassium, (OC-6-21)- (9CI) complex represents a fascinating example of how such complexes can be engineered to exhibit specific reactivities and functionalities. Its pentachloronitrosyl moiety is particularly noteworthy, as it introduces a high degree of electrophilicity and reactivity that can be harnessed for various synthetic applications.

The potassium counterion in this compound not only stabilizes the complex but also influences its solubility and coordination properties. This aspect is crucial in pharmaceutical applications, where the bioavailability and interaction with biological targets are of paramount importance. The (OC-6-21) designation suggests a specific coordination environment or ligand arrangement that further modulates the compound's behavior. Such structural details are often critical in determining the compound's efficacy and safety profile.

Recent research has highlighted the potential of iridium-based complexes in the development of novel therapeutic agents. For instance, studies have demonstrated that certain iridium complexes can exhibit potent antitumor activity by interfering with DNA replication and transcription processes. The Iridate(1-), Pentachloronitrosyl-, Potassium, (OC-6-21)- (9CI) complex, with its unique electronic and steric properties, could be a valuable candidate for further exploration in this context.

The pentachloronitrosyl group is particularly intriguing from a mechanistic standpoint. It can participate in various redox reactions, making it a versatile tool for studying electron transfer processes. These reactions are fundamental to many biological pathways and have implications for both therapeutic and diagnostic applications. By leveraging the reactivity of this group, researchers aim to develop new strategies for modulating cellular processes and treating diseases.

In addition to its potential in medicinal chemistry, this compound has also been explored for its catalytic properties. Transition metal complexes often serve as efficient catalysts in organic synthesis, and the iridium-based complex could be utilized in various transformations. For example, it might facilitate C-H bond activation or oxidation reactions, which are crucial steps in synthesizing complex molecules. Such catalytic applications not only advance synthetic methodologies but also contribute to sustainable chemistry practices.

The synthesis of this complex involves meticulous control over reaction conditions to ensure high yield and purity. Advanced techniques such as single-crystal X-ray diffraction are often employed to elucidate its structure and confirm its identity. These structural insights are essential for understanding its reactivity and designing derivatives with enhanced properties.

As research continues to evolve, the applications of compounds like Iridate(1-), Pentachloronitrosyl-, Potassium, (OC-6-21)- (9CI) are likely to expand. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in harnessing its potential fully. The integration of computational modeling with experimental studies will further enhance our understanding of its behavior at both molecular and cellular levels.

The development of new pharmaceutical agents is a multi-disciplinary endeavor that requires a deep understanding of chemical principles alongside biological mechanisms. The Iridate(1-), Pentachloronitrosyl-, Potassium, (OC-6-21)- (9CI) complex exemplifies how cutting-edge chemical research can contribute to this process. Its unique structure and reactivity make it a promising candidate for future drug discovery efforts.

In conclusion, the compound with CAS number 22594-86-1 represents a significant advancement in transition metal chemistry. Its intricate molecular architecture and functional groups offer numerous possibilities for applications in medicine and catalysis. As research progresses, we can expect to see more innovative uses emerge from this class of compounds.